Cas no 1343370-40-0 (1-(bromomethyl)-3-methyl-1-(3-methylbutoxy)cyclohexane)

• Product Name: 1-(bromomethyl)-3-methyl-1-(3-methylbutoxy)cyclohexane
• CAS No: 1343370-40-0
• MF: C₁₃H₂₅BrO
• MW: 277.241003751755
• CID: 6204746
• PubChem ID: 63473864
• Update Time: 2025-06-28

1-(bromomethyl)-3-methyl-1-(3-methylbutoxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-3-methyl-1-(3-methylbutoxy)cyclohexane
• 1343370-40-0
• AKOS012781752
• 1-(Bromomethyl)-1-(isopentyloxy)-3-methylcyclohexane
• CS-0274262
• EN300-1134020

• Inchi： 1S/C13H25BrO/c1-11(2)6-8-15-13(10-14)7-4-5-12(3)9-13/h11-12H,4-10H2,1-3H3
• InChI Key： MSCKEERKBORHRI-UHFFFAOYSA-N
• SMILES： BrCC1(CCCC(C)C1)OCCC(C)C

Computed Properties

• Exact Mass: 276.10888g/mol
• Monoisotopic Mass: 276.10888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(bromomethyl)-3-methyl-1-(3-methylbutoxy)cyclohexane

Professional Introduction to Compound with CAS No. 1343370-40-0 and Product Name: 1-(bromomethyl)-3-methyl-1-(3-methylbutoxy)cyclohexane

The compound identified by the CAS number 1343370-40-0 and the product name 1-(bromomethyl)-3-methyl-1-(3-methylbutoxy)cyclohexane represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, featuring a complex structural framework, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of both bromomethyl and tertiary butoxy functional groups on a cyclohexane backbone suggests a versatile reactivity that could be exploited in various chemical transformations.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in drug discovery, with cyclohexane derivatives playing a pivotal role due to their structural stability and biological relevance. The specific substitution pattern in 1-(bromomethyl)-3-methyl-1-(3-methylbutoxy)cyclohexane makes it an intriguing candidate for further investigation. The bromomethyl group serves as a reactive handle for nucleophilic substitution reactions, enabling the introduction of diverse functional moieties. This reactivity is particularly valuable in the synthesis of more complex molecules, including potential drug candidates.

Moreover, the tertiary butoxy group contributes to the steric environment of the molecule, influencing its interactions with biological targets. Such structural features are often manipulated to optimize pharmacokinetic properties, such as solubility and metabolic stability. The combination of these substituents on a cyclohexane ring creates a balance between reactivity and stability, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry have facilitated the design of novel molecules like 1-(bromomethyl)-3-methyl-1-(3-methylbutoxy)cyclohexane with enhanced precision. Molecular modeling studies have shown that this compound can exhibit favorable binding interactions with various biological receptors. For instance, its structural motif is reminiscent of known pharmacophores found in therapeutic agents targeting neurological disorders. This aligns with the broader trend in pharmaceutical research towards identifying new chemical entities that can modulate neurological pathways effectively.

The synthesis of 1-(bromomethyl)-3-methyl-1-(3-methylbutoxy)cyclohexane involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the functionalization of a cyclohexane precursor, followed by selective bromination and alkylation steps to introduce the bromomethyl and tertiary butoxy groups. These synthetic strategies are grounded in well-established principles of organic chemistry but are applied with modern techniques to ensure high yields and purity.

In the context of drug development, compounds like 1-(bromomethyl)-3-methyl-1-(3-methylbutoxy)cyclohexane serve as building blocks for more complex molecules. Their utility lies in their ability to undergo further chemical modifications without losing structural integrity. This flexibility is crucial in medicinal chemistry, where iterative design processes are employed to optimize drug-like properties such as potency, selectivity, and bioavailability.

The bromomethyl group, in particular, is a versatile handle that allows for the introduction of various nucleophiles through substitution reactions. This has been exploited in the synthesis of sulfonamides, amides, and other pharmacologically relevant moieties. Such transformations are essential for generating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) technologies have become indispensable in this regard, enabling researchers to rapidly assess the potential of numerous derivatives.

Recent studies have also explored the use of 1-(bromomethyl)-3-methyl-1-(3-methylbutoxy)cyclohexane as an intermediate in the synthesis of more complex natural products. By leveraging its reactive sites, chemists have been able to construct intricate molecular architectures that mimic those found in biologically active compounds isolated from natural sources. This approach not only provides access to novel molecules but also offers insights into biosynthetic pathways.

The tertiary butoxy group adds another layer of complexity to the compound's behavior. Its steric bulk can influence both its reactivity and its interactions with biological targets. In some cases, this steric hindrance can enhance binding affinity by promoting optimal alignment with a receptor site. Conversely, it may also affect metabolic stability by influencing how enzymes interact with the molecule.

From a computational perspective, virtual screening techniques have been employed to identify potential applications for 1-(bromomethyl)-3-methyl-1-(3-methylbutoxy)cyclohexane. By comparing its structure against databases of known bioactive compounds, researchers can predict its potential utility in treating various diseases. These predictions are then validated through experimental studies, forming a feedback loop that drives further optimization.

The versatility of this compound is further underscored by its potential applications in materials science beyond pharmaceuticals. For instance, its structural motifs could inspire new polymers or coatings with unique properties due to their ability to undergo controlled cross-linking reactions via the bromomethyl groups.

In conclusion,1-(bromomethyl)-3-methyl-1-(3-methylbutoxy)cyclohexane, identified by CAS number 1343370-40-0, represents a multifaceted molecule with significant potential across multiple domains of chemistry and biology. Its unique structural features make it an excellent candidate for further exploration in drug discovery and materials science alike.